N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-5-methyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H14N2O4S/c1-9-5-11(17-21-9)15(19)16-7-12(18)14-6-10(8-22-14)13-3-2-4-20-13/h2-6,8,12,18H,7H2,1H3,(H,16,19)
• InChI Key: KKFNTHMUQUIJMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC(C2=CC(=CS2)C3=CC=CO3)O
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

The compound contains several interesting functional groups and structural motifs, including a furan ring, a thiophene ring, an oxazole ring, and a carboxamide group. These groups are common in many biologically active compounds and materials science applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a crystal structure, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxamide could potentially participate in condensation reactions. The furan and thiophene rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar carboxamide could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the biological or chemical process that the compound is involved in. Many furan and thiophene derivatives exhibit various pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Furan and thiophene derivatives are a focus of ongoing research due to their wide range of potential applications, from medicinal chemistry to materials science. Future research may explore new synthesis methods, applications, and structure-activity relationships for these types of compounds.